3,17|A-O-Bis(methoxymethyl)estradiol
3,17|A-O-Bis(methoxymethyl)estradiol
Brand Name:
Vulcanchem
CAS No.:
113680-55-0
VCID:
VC20761783
InChI:
InChI=1S/C22H32O4/c1-22-11-10-18-17-7-5-16(25-13-23-2)12-15(17)4-6-19(18)20(22)8-9-21(22)26-14-24-3/h5,7,12,18-21H,4,6,8-11,13-14H2,1-3H3/t18-,19-,20+,21+,22+/m1/s1
SMILES:
CC12CCC3C(C1CCC2OCOC)CCC4=C3C=CC(=C4)OCOC
Molecular Formula:
C22H32O4
Molecular Weight:
360.5 g/mol
3,17|A-O-Bis(methoxymethyl)estradiol
CAS No.: 113680-55-0
Cat. No.: VC20761783
Molecular Formula: C22H32O4
Molecular Weight: 360.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 113680-55-0 |
|---|---|
| Molecular Formula | C22H32O4 |
| Molecular Weight | 360.5 g/mol |
| IUPAC Name | (8R,9S,13S,14S,17S)-3,17-bis(methoxymethoxy)-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene |
| Standard InChI | InChI=1S/C22H32O4/c1-22-11-10-18-17-7-5-16(25-13-23-2)12-15(17)4-6-19(18)20(22)8-9-21(22)26-14-24-3/h5,7,12,18-21H,4,6,8-11,13-14H2,1-3H3/t18-,19-,20+,21+,22+/m1/s1 |
| Standard InChI Key | ORTXDSRJUDCFHC-AANPDWTMSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@@H]2OCOC)CCC4=C3C=CC(=C4)OCOC |
| SMILES | CC12CCC3C(C1CCC2OCOC)CCC4=C3C=CC(=C4)OCOC |
| Canonical SMILES | CC12CCC3C(C1CCC2OCOC)CCC4=C3C=CC(=C4)OCOC |
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